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An In-Depth Technical Guide to the Physical Properties of 2-(4-Chlorophenyl)-6-
methylpyridine

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of the physicochemical properties of novel compounds is a cornerstone of
successful research and development. This guide provides a detailed examination of the key
physical properties—specifically the melting and boiling points—of 2-(4-Chlorophenyl)-6-
methylpyridine, a substituted pyridine derivative of interest. The methodologies for
determining these properties are also discussed, providing a framework for empirical validation.

Compound Profile: 2-(4-Chlorophenyl)-6-
methylpyridine

2-(4-Chlorophenyl)-6-methylpyridine is a solid, heterocyclic organic compound. Its structure,
featuring a pyridine ring substituted with a methyl group and a 4-chlorophenyl group, imparts
specific physical and chemical characteristics that are crucial for its behavior in various
chemical and biological systems.
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Chemical Structure:

e Linear Formula: C12H10CIN

e Molecular Weight: 203.67 g/mol
e CAS Number: 61704-26-5

Core Physical Properties

The melting and boiling points are fundamental physical constants that provide insights into the
purity of a compound and the strength of its intermolecular forces.

Property Value Conditions
Melting Point 62.5-63.5 °C Not specified
Boiling Point 142-152 °C at 8 mmHg

Table 1: Key Physical Properties of 2-(4-Chlorophenyl)-6-methylpyridine

The melting point of a crystalline solid is the temperature at which it changes state from solid to
liquid. For a pure substance, this transition occurs over a narrow temperature range. The
boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor. It is important to note that the
boiling point is pressure-dependent; hence, it is reported at a specific pressure.

Experimental Determination of Physical Properties

To ensure the accuracy of the physical data and to verify the identity and purity of a
synthesized batch of 2-(4-Chlorophenyl)-6-methylpyridine, experimental determination of its
melting and boiling points is essential.

Melting Point Determination

The melting point of a solid can be accurately determined using a melting point apparatus. This
technique relies on the precise measurement of the temperature at which the solid sample
melts.
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Protocol:

Sample Preparation: A small, dry sample of 2-(4-Chlorophenyl)-6-methylpyridine is finely
powdered and packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a calibrated melting
point apparatus.

Heating and Observation: The sample is heated at a controlled rate. As the temperature
approaches the expected melting point, the heating rate is reduced to approximately 1-2 °C
per minute to ensure thermal equilibrium.

Data Recording: The temperature at which the first drop of liquid appears (onset of melting)
and the temperature at which the entire sample becomes liquid (completion of melting) are
recorded. This range is the melting point of the sample.

The sharpness of the melting point range is a good indicator of the purity of the compound.

Impurities tend to broaden and depress the melting point range.

Boiling Point Determination (Reduced Pressure)

Given that the boiling point of 2-(4-Chlorophenyl)-6-methylpyridine is provided at a reduced

pressure (8 mmHg), a vacuum distillation setup is the appropriate method for its determination.

This is often necessary for compounds that may decompose at their atmospheric boiling point.

Protocol:

Apparatus Setup: A micro-boiling point apparatus or a small-scale vacuum distillation setup
is assembled. This typically includes a boiling tube or flask, a thermometer with the bulb
positioned at the level of the side arm leading to the condenser, a condenser, a receiving
flask, and a connection to a vacuum pump with a manometer to monitor the pressure.

Sample Introduction: A small amount of the liquid sample (if the compound is melted) or a
solution in a high-boiling inert solvent is placed in the boiling tube along with a boiling chip to
ensure smooth boiling.

Evacuation: The system is carefully evacuated to the desired pressure (e.g., 8 mmHg).
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e Heating: The sample is gently heated.

o Observation and Data Recording: The temperature is recorded when the liquid boils and a
steady stream of distillate is collected. This temperature is the boiling point at the recorded

pressure.

Workflow for Physical Property Determination

The following diagram illustrates the logical workflow for the experimental determination of the
melting and boiling points of 2-(4-Chlorophenyl)-6-methylpyridine.
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Workflow for determining physical properties.

References

¢ To cite this document: BenchChem. [Physical properties of 2-(4-Chlorophenyl)-6-
methylpyridine (melting point, boiling point)]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1313924/docs?utm_src=pdf-body-img#physical-properties-of-2-4-chlorophenyl-6-methylpyridine-melting-point-boiling-point
https://www.benchchem.com/product/b1313924/docs#physical-properties-of-2-4-chlorophenyl-6-methylpyridine-melting-point-boiling-point
https://www.benchchem.com/product/b1313924/docs#physical-properties-of-2-4-chlorophenyl-6-methylpyridine-melting-point-boiling-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313924?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1313924/docs#physical-properties-of-2-4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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